Cas no 27472-40-8 (1,2-Propanedione, 1-(1H-pyrrol-2-yl)- (9CI))

• Product Name: 1,2-Propanedione, 1-(1H-pyrrol-2-yl)- (9CI)
• CAS No: 27472-40-8
• MF: C₇H₇NO₂
• MW: 137.135981798172
• CID: 251210
• PubChem ID: 45085493
• Update Time: 2025-04-19

1,2-Propanedione, 1-(1H-pyrrol-2-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanedione, 1-(1H-pyrrol-2-yl)- (9CI)
• 1,2-Propanedione,1-(1H-pyrrol-2-yl)-
• 1-(2-Pyrryl)-1,2-propanedione
• 1,2-Propanedione,1-pyrrol-2-yl- (8CI)
• 27472-40-8
• AKOS006355754
• 1-(1H-Pyrrol-2-yl)propane-1,2-dione
• pyrrolylpropanedione

• Inchi： 1S/C7H7NO2/c1-5(9)7(10)6-3-2-4-8-6/h2-4,8H,1H3
• InChI Key： IUDRSCTVPATTDQ-UHFFFAOYSA-N
• SMILES： O=C(C(C)=O)C1=CC=CN1

Computed Properties

• Exact Mass: 137.048
• Monoisotopic Mass: 137.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.9A^2